6-(Aminomethyl)pyridazin-3(2H)-one hydrochloride
Overview
Description
6-(Aminomethyl)pyridazin-3(2H)-one hydrochloride is a chemical compound used for scientific research and development . It is available for purchase from various chemical suppliers .
Synthesis Analysis
The synthesis of pyridazin-3(2H)-ones, which includes 6-(Aminomethyl)pyridazin-3(2H)-one hydrochloride, typically involves a two-step process starting from 2-diethoxyphosphoryl-4-oxoalkanoates and hydrazines . The intermediate 4-diethoxyphosphoryl-4,5-dihydropyridazin-3(2H)-ones obtained in this way are used in a Horner–Wadsworth–Emmons olefination of aldehydes to give a variety of disubstituted pyridazin-3(2H)-ones .Chemical Reactions Analysis
The chemical reactions involving pyridazin-3(2H)-ones are diverse. For instance, an aza-Diels-Alder reaction of 1,2,3-triazines with 1-propynylamines enables a highly regioselective synthesis of 6-aryl-pyridazin-3-amines . This reaction offers good functional group compatibility, broad substrate scope, and simple, metal-free, and neutral reaction conditions .Scientific Research Applications
FABP4 Inhibitors for Therapeutic Applications
6-(Aminomethyl)pyridazin-3(2H)-one hydrochloride: has been identified as a core scaffold for the optimization of Fatty Acid Binding Protein 4 (FABP4) inhibitors . FABP4 is implicated in various diseases, including cancer, atherosclerosis, diabetes, and obesity. The compound’s role in the development of FABP4 inhibitors suggests potential therapeutic applications in treating these conditions.
Synthesis of Pyridazinone Derivatives
The compound serves as a starting material for the synthesis of 4,6-disubstituted pyridazin-3(2H)-ones . These derivatives have diverse applications, including the development of pharmaceuticals and agrochemicals due to their significant biological activities.
Aza-Diels-Alder Reactions
In organic synthesis, 6-(Aminomethyl)pyridazin-3(2H)-one hydrochloride can be used in aza-Diels-Alder reactions to create 6-aryl-pyridazin-3-amines . This reaction is valuable for constructing complex molecules with high regioselectivity under neutral conditions.
Rodenticide Intermediate
This compound is an intermediate in the synthesis of rodenticides . It plays a crucial role in the production of these pest control agents, which are essential for maintaining public health and safety.
Organic Synthesis and Drug Development
3-(aminomethyl)-1H-pyridazin-6-one;hydrochloride: is utilized in organic synthesis and drug development processes . Its chemical properties make it a versatile intermediate for constructing a variety of biologically active molecules.
Enantiopure Derivative Synthesis
The compound is used in the synthesis of enantiopure derivatives, which are important for creating drugs with specific chiral properties . This application is critical in the pharmaceutical industry, where the chirality of a drug can significantly affect its efficacy and safety.
Safety And Hazards
According to the Safety Data Sheet, 6-(Aminomethyl)pyridazin-3(2H)-one hydrochloride should not be released into the environment . In case of accidental contact or ingestion, immediate medical attention is advised . It is classified as a laboratory chemical used for scientific research and development only .
properties
IUPAC Name |
3-(aminomethyl)-1H-pyridazin-6-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O.ClH/c6-3-4-1-2-5(9)8-7-4;/h1-2H,3,6H2,(H,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJFFJRFVHXPNHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NN=C1CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Aminomethyl)pyridazin-3(2H)-one hydrochloride | |
CAS RN |
90175-93-2 |
Source
|
| Record name | 6-(aminomethyl)-2,3-dihydropyridazin-3-one hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{[7-(3-Methoxyphenyl)-8-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl]thio}acetonitrile](/img/structure/B2361648.png)
![Methyl 1-[2-(1,3-benzodioxole-5-carbonylamino)ethylsulfonyl]piperidine-4-carboxylate](/img/structure/B2361651.png)
![1-(4-chlorophenyl)-5-(3,5-dimethoxyphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione](/img/structure/B2361654.png)
![3-Methyl-2-[(1,3-thiazol-5-yl)methoxy]pyridine](/img/structure/B2361655.png)
![4-chloro-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide](/img/structure/B2361658.png)
![2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide](/img/structure/B2361661.png)
![methyl (5-{2-[(3-chloro-4-methoxyphenyl)amino]-2-oxoethyl}-7,8-dimethyl-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate](/img/structure/B2361663.png)
![N-(4-chlorophenyl)-5-ethyl-11-oxo-5,6,7,8,9,11-hexahydro-5aH-pyrido[2,1-b]quinazoline-3-carboxamide](/img/structure/B2361664.png)
